BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Strategies to minimize Ceftolozane degradation
during storage and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceftolozane sulfate

Cat. No.: B1250060

Technical Support Center: Ceftolozane Stability
and Handling

This guide provides researchers, scientists, and drug development professionals with essential
information and troubleshooting advice to minimize the degradation of Ceftolozane during
storage and handling in a laboratory setting.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for Ceftolozane powder?

Al: Vials of Ceftolozane lyophilized powder should be stored in a refrigerator at 2°C to 8°C
(36°F to 46°F) and protected from light.[1]

Q2: How should | reconstitute Ceftolozane for experimental use?

A2: Aseptic technique must be followed.[2][3][4] Reconstitute each vial with 10 mL of sterile
water for injection or 0.9% Sodium Chloride for Injection, USP.[2][3][4][5][6][7] Gently shake the
vial to dissolve the powder completely.[2][5][6][7] The final volume after reconstitution is
approximately 11.4 mL.[2][3][4][5][7]

Q3: What diluents are compatible with reconstituted Ceftolozane?
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A3: Reconstituted Ceftolozane can be further diluted in an infusion bag containing 100 mL of
0.9% Sodium Chloride for Injection, USP or 5% Dextrose Injection, USP.[2][3][4][5][6]

Q4: How long is the reconstituted Ceftolozane solution stable before dilution?

A4: The reconstituted solution may be held at room temperature for up to 1 hour before transfer
and dilution into a suitable infusion bag.[2][4][7]

Q5: What are the stability limits for diluted Ceftolozane solutions?

A5: After dilution, the solution is stable for 24 hours at room temperature or for 7 days when
refrigerated at 2°C to 8°C (36°F to 46°F).[2][3][4][5][7] It is important to note that the constituted
or diluted solution should not be frozen.[2][3][4][7]

Q6: Is Ceftolozane compatible with other drugs?

A6: The compatibility of Ceftolozane with other drugs has not been fully established. It should
not be mixed with other drugs or physically added to solutions containing other drugs.[1][2][4]
[7] A study on simulated Y-site administration found Ceftolozane to be incompatible with
albumin, amphotericin B, caspofungin, cyclosporine, nicardipine, phenytoin sodium, and
propofol.[8][9][10] However, it was found to be compatible with 86 other drugs, including
metronidazole.[8][9]

Troubleshooting Guide

Issue 1: My diluted Ceftolozane solution has changed color. Is it still usable?

» Answer: Ceftolozane infusions can range from clear, colorless to clear, slightly yellow.[1][2][3]
[4][6] Variations in color within this range do not affect the potency of the product. However, if
you observe a significant color change outside of this range, it may indicate degradation, and
the solution should be discarded. Always inspect solutions visually for particulate matter and
discoloration before use.[2][3][4]

Issue 2: I've observed precipitation in my Ceftolozane solution. What should | do?

o Answer: The formation of particulate matter indicates a potential compatibility or stability
issue. Do not use the solution. Visually inspect the solution for any particulate matter before
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administration.[2][3][4] This could be due to incompatibility with the diluent or another
substance, or it could be a sign of degradation.

Issue 3: My experiment requires a prolonged infusion at a temperature above room
temperature. How stable is Ceftolozane under these conditions?

» Answer: Ceftolozane degradation is accelerated at higher temperatures. Studies have shown
that at 32°C, there is a significant degradation of Ceftolozane, with the concentration falling
below 95% of the initial value within 18 hours.[11] For infusions at elevated temperatures, it
is recommended to limit the infusion time. For example, one study suggests a 12-hour
infusion period when stored at 32°C.[11][12] Tazobactam, often combined with Ceftolozane,
is comparatively more stable at elevated temperatures.[11][13]

Data on Ceftolozane Stability

The following tables summarize quantitative data on the stability of Ceftolozane under various
storage and in-use conditions.

Table 1: Stability of Reconstituted and Diluted Ceftolozane/Tazobactam Solutions

Storage Condition Diluent Stability Duration Reference

0.9% Sodium Chloride
Room Temperature 24 hours (213141050 71[1.2]
or 5% Dextrose

Refrigerated (2°C to 0.9% Sodium Chloride

8°C) or 5% Dextrose 7 days [21(3][41[5][7]

Table 2: Ceftolozane Stability at Elevated Temperatures in Elastomeric Devices
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Time to <95% of
Temperature Concentration Initial Reference
Concentration

5 mg/mL and 20

32°C < 18 hours [11]
mg/mL
'Renal’, 'Standard’, > 24 hours (but below

37°C ) [13][14]
and 'High' Doses 95%)

Experimental Protocols

Protocol 1: Stability Testing of Ceftolozane in Elastomeric Devices

This protocol is a generalized summary based on methodologies described in the cited
literature.[11][12][13]

o Preparation of Solutions:

o Reconstitute Ceftolozane/Tazobactam with 0.9% w/v saline to achieve the desired
therapeutic concentrations (e.g., 5 mg/mL and 20 mg/mL).[11]

« Filling of Elastomeric Devices:
o Distribute the prepared solution into the elastomeric pump devices to be tested.
e Storage and Incubation:

o For refrigerated stability, store the devices at 2-8°C for a specified period (e.g., 8 days).
[11]

o For "in-use" stability, incubate the devices at a simulated physiological temperature (e.g.,
32°C or 37°C) for the desired infusion period (e.g., 12, 24, or 48 hours).[11][13]

o Sample Collection:

o Collect samples from the devices at predetermined time points throughout the storage and
incubation periods.
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e Analysis:

o Determine the concentrations of Ceftolozane and Tazobactam using a validated stability-
indicating High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-
DAD) method.[11]

o Visually inspect the solutions for any changes in color or for the presence of particulate
matter.

o Measure the pH of the solutions at each time point.[12][15]

Visualizations
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Caption: Workflow for Ceftolozane stability testing.
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Caption: Factors influencing Ceftolozane degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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